Cas no 1805311-97-0 (Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805311-97-0
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4846771
• Update Time: 2025-08-05

Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8ClF6NO3/c1-21-8(20)3-6-5(4-12)2-7(22-11(16,17)18)9(19-6)10(13,14)15/h2H,3-4H2,1H3
• InChI Key： CNFYUJDLQZPSIS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)(F)F)N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

Introduction to Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805311-97-0)

Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number CAS No. 1805311-97-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely prevalent in numerous bioactive molecules. The presence of multiple fluorine atoms and functional groups such as chloromethyl and trifluoromethoxy makes it a particularly intriguing subject for research, given its potential pharmacological properties.

The chemical structure of Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate incorporates several key features that contribute to its uniqueness. The chloromethyl group introduces a reactive site that can participate in various chemical transformations, including nucleophilic addition reactions, which are commonly exploited in the synthesis of more complex molecules. Meanwhile, the two trifluoromethyl groups and one trifluoromethoxy group enhance the lipophilicity and metabolic stability of the compound, attributes that are highly desirable in drug candidates. These structural elements collectively make this compound a versatile intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic properties. Fluoro-substituted molecules often exhibit improved bioavailability, prolonged half-life, and enhanced binding affinity to biological targets. The incorporation of multiple fluorine atoms in Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate aligns with this trend, positioning it as a valuable building block for medicinal chemists. Specifically, the trifluoromethoxy group has been shown to modulate enzyme activity and receptor binding, making it particularly relevant in the design of drugs targeting neurological and inflammatory disorders.

The synthesis of Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a pyridine core, followed by functionalization with chloromethyl, trifluoromethoxy, and trifluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes are often employed to achieve the desired substitutions with high efficiency. The use of these methodologies underscores the compound's complexity and the sophistication required in its preparation.

The pharmacological potential of Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in cancer, inflammation, and neurodegenerative diseases. Preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, which could translate into therapeutic benefits for conditions such as breast cancer and rheumatoid arthritis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The role of computational chemistry in understanding the behavior of Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into its binding affinity, metabolic pathways, and potential side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process and improve the likelihood of success in clinical trials.

In conclusion, Methyl 3-(chloromethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805311-97-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for developing new drugs. As research continues to uncover its therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.